Cas no 910036-98-5 (2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)pyridine
• CAS No: 910036-98-5
• MF: C₁₆H₂₄BNO₄
• MW: 305.17706489563
• MDL: MFCD09702390
• CID: 803022
• PubChem ID: 24229583
• Update Time: 2025-10-16

2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 2-(oxan-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(Tetrahydro-pyran-4-yloxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-(TETRAHYDROPYRAN-4-YLOXY)PYRIDINE-5-BORONIC ACID, PINACOL ESTER
• 6-(Tetrahydropyran-4-yloxy)pyridine-3-boronic acid pinacol ester
• Pyridine, 2-[(tetrahydro-2H-pyran-4-yl)oxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-[(Tetrahydro-2H-Pyran-4-Yl)Oxy]-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-Pyridine
• 6-(Tetrahydro-2H-pyran-4-yloxy)pyridine-3-boronic acid, pinacol ester
• 2-(Tetrahydro-2H-pyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-((tetrahydro-2H-pyran-4-yl)oxy)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-[(Oxan-4-yl)oxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• A850017
• 2-(tetrahydro-2H-pyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• AMY25813
• AS-30700
• (6-((TETRAHYDRO-2H-PYRAN-4-YL)OXY)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• MFCD09702390
• KGCJDMWHIVJQGF-UHFFFAOYSA-N
• 910036-98-5
• DTXSID70640295
• Pyridine,2-[(tetrahydro-2H-pyran-4-yl)oxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• C16H24BNO4
• SCHEMBL426044
• 2-tetrahydropyran-4-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(Tetrahydro-pyran-4-yloxy)-5-(4,4,5,5-tetramethy-[1,3,2]dioxaborolan-2-yl)-pyridine
• J-506629
• AKOS015920034
• 2-(Tetrahydro-2H-pyran-4-yloxy)pyridine-5-boronic acid, pinacol ester
• 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)pyridine

• MDL： MFCD09702390
• Inchi： 1S/C16H24BNO4/c1-15(2)16(3,4)22-17(21-15)12-5-6-14(18-11-12)20-13-7-9-19-10-8-13/h5-6,11,13H,7-10H2,1-4H3
• InChI Key： KGCJDMWHIVJQGF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OC2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 305.18000
• Monoisotopic Mass: 305.1798384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Experimental Properties

• Melting Point: 112-113.5
• Boiling Point: 419.9°C at 760 mmHg
• PSA: 49.81000
• LogP: 1.93860

2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)pyridine

Introduction to 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 910036-98-5)

2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, also known by its CAS number 910036-98-5, is a versatile compound that has gained significant attention in the field of medicinal chemistry and drug discovery. This compound is a boronic acid derivative and is widely used in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features and reactivity make it an essential building block in modern synthetic chemistry.

The compound's structure consists of a pyridine ring substituted with a tetrahydropyran ether at the 2-position and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety at the 5-position. The presence of the boronic acid group imparts significant reactivity to the molecule, making it an excellent coupling partner in Suzuki-Miyaura cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules and are widely employed in the development of new drugs and materials.

Recent research has highlighted the potential applications of 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in various therapeutic areas. For instance, studies have shown that this compound can be used as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders. The ability to fine-tune the chemical structure through substitution at different positions allows for the optimization of pharmacological properties such as potency and selectivity.

In addition to its role in pharmaceutical synthesis, 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also found applications in materials science. The boronic acid group can participate in dynamic covalent chemistry, enabling the formation of adaptive materials with tunable properties. These materials have potential uses in areas such as drug delivery systems and smart coatings.

The synthetic accessibility of 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been extensively studied. One common synthetic route involves the sequential functionalization of a pyridine derivative followed by the introduction of the boronic acid group. This process typically involves several steps including etherification to introduce the tetrahydropyran moiety and subsequent boronation to form the dioxaborolane ring. The modular nature of this synthesis allows for easy modification and optimization for specific applications.

The stability and reactivity of 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine have been characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and help ensure the purity and quality of the compound for use in research and development.

In conclusion, 2-(Tetrahydropyran-4-yloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 910036-98-5) is a valuable compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers working on new drug discovery and advanced material development. As research continues to advance in these fields, the importance of this compound is likely to grow further.